- Selective mono-chlorination of aromatic compoundsGreen Chemistry, 1999, 1(2), 83-90,
Cas no 19398-61-9 (2,5-Dichlorotoluene)
2,5-Dichlorotoluene structure
2,5-Dichlorotoluene
2,5-Dichlorotoluene Properties
Names and Identifiers
-
- 2,5-DICHLOROTOLUENE
- 1,4-dichloro-2-methyl-benzene
- 1,4-dichloro-toluene
- 2,4-DIFLUORO-4'-(3-PYRROLINOMETHYL) BENZOPHENONE
- 2,5-dichloro-toluene
- 2,5-Dichlor-toluol
- Benzene,1,4-dichloro-2-methyl
- Toluene,2,5-dichloro
- Toluene,5-dichloro
- 2,5-DCT
- 2.5-Dichloroto
- Toluene, 2,5-dichloro-
- 1,4-DICHLORO-2-METHYLBENZENE
- 2-Methyl-1,4-dichlorobenzene
- 1,4-dichloro-2-methyl-benzen
- 2,5-Dichlorotoluene,98%
- 2,5-Dichlorotoluene 98%
- 2,5-Dichlorotoluene, 98% 25GR
- Benzene, 1,4-dichloro-2-methyl-
- 2,5-DICHLOROTOLUENE OEKANAL, 250 MG
- NSC-86117
- Toluene,5-dichloro-
- InChI=1/C7H6Cl2/c1-5-4-6(8)2-3-7(5)9/h2-4H,1H3
- MFCD00000609
- NSC86117
- 2,5-Dichlorotoluene, 98%
- AC-14594
- A4269
- STR04993
- CCG-40540
- SCHEMBL167920
- D2157
- 2,5-Dichlorotoluene 100 microg/mL in Methanol
- 19398-61-9
- Benzene,4-dichloro-2-methyl-
- NSC 86117
- 1,4-Dichloro-2-methylbenzene #
- FT-0610338
- AKOS005146245
- EINECS 243-032-2
- KFAKZJUYBOYVKA-UHFFFAOYSA-
- EN300-75695
- NS00021804
- DTXSID2066484
- Q-101899
- DB-044840
- +Expand
-
- MFCD00000609
- KFAKZJUYBOYVKA-UHFFFAOYSA-N
- 1S/C7H6Cl2/c1-5-4-6(8)2-3-7(5)9/h2-4H,1H3
- ClC1C=CC(Cl)=CC=1C
- 1859112
Computed Properties
- 159.98500
- 0
- 0
- 0
- 159.985
- 9
- 92.9
- 0
- 0
- 0
- 0
- 0
- 1
- nothing
- nothing
- 0
- 0A^2
Experimental Properties
- 3.30180
- 0.00000
- n20/D 1.547(lit.)
- 199°C
- 4-5 °C (lit.)
- Fahrenheit: 174.2 ° f < br / > Celsius: 79 ° C < br / >
- Neutral colorlessCombustible liquid.
- It is miscible with ethanol \ ether \ chloroform and insoluble in water
- 1.254 g/mL at 25 °C(lit.)
2,5-Dichlorotoluene Security Information
2,5-Dichlorotoluene Customs Data
- 2903999090
-
China Customs Code:
2903999090Overview:
2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%
2,5-Dichlorotoluene Synthesis
Synthetic Circuit 1
Reaction Conditions
1.1 Reagents: tert-Butyl hypochlorite Solvents: Acetonitrile
Reference
2,5-Dichlorotoluene Related Literature
-
Luke J. Williams,Yunas Bhonoah,James W. Walton Chem. Commun. 2022 58 11240
-
2. CXXXIV.—The chlorination of the dichlorotoluenes in presence of the aluminium-mercury couple. The constitution of the trichlorotoluenesJulius B. Cohen,Henry D. Dakin J. Chem. Soc. Trans. 1902 81 1324
-
Keith Smith,Michael Butters,Walter E. Paget,Dominique Goubet,Emmanuelle Fromentin,Barry Nay Green Chem. 1999 1 83
-
4. Halogeno-o-phenylenediamines and derived heterocycles. Part II. Hydrodechlorination of chloroquinoxalinesD. E. Burton,D. Hughes,G. T. Newbold,J. A. Elvidge J. Chem. Soc. C 1968 1274
-
5. Fullerene tectonics. Part 2.1 Synthesis and pyrolysis of halogenated benzo[c]phenanthrenesM. John Plater J. Chem. Soc. Perkin Trans. 1 1997 2903
-
6. CXXXV.—The constitution of the nitro- and dinitro-derivatives of the dichlorotoluenesJulius B. Cohen,Henry D. Dakin J. Chem. Soc. Trans. 1902 81 1344
-
7. CXX.—The aluminium-mercury couple. Part III. Chlorination of aromatic hydrocarbons in presence of the couple. The constitution of the dichlorotoluenesJulius B. Cohen,Henry D. Dakin J. Chem. Soc. Trans. 1901 79 1111
-
8. LXXXVIII.—Action of sulphuryl chloride on acetorthotoluidide and acetoparatoluidide. Mono-, di-, and tri-chlorotoluenesulphonic acidsW. Palmer Wynne J. Chem. Soc. Trans. 1892 61 1042
-
9. Electric dipole moments of polyhalogenoaromatic compounds. Part 1. Inductive effects in polychlorobenzenes and polychlorotoluenesRoger Bolton,Gerald B. M. Carter,John P. B. Sandall J. Chem. Soc. Perkin Trans. 2 1979 389
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10. Anthraquinone dyes. Part IV. Nitration of 2-(3-chloro-4-methyl-benzoyl)benzoic acidJ. Arient,J. ?losar,V. ?těrba,K. Obruba J. Chem. Soc. C 1967 1331
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